![molecular formula C22H18ClN3O3S2 B2457869 N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-methylphenylsulfonamido)benzamide CAS No. 920466-78-0](/img/structure/B2457869.png)
N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-methylphenylsulfonamido)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(6-chloro-4-methylbenzo[d]thiazol-2-yl)-2-(4-methylphenylsulfonamido)benzamide, also known as CMTM-8, is a small molecule inhibitor that has been studied for its potential therapeutic applications.
Scientific Research Applications
Electrophysiological Activity
Research has shown that N-substituted imidazolylbenzamides or benzene-sulfonamides exhibit cardiac electrophysiological activity, indicating their potential as selective class III agents in the treatment of cardiac arrhythmias. Studies comparing these compounds to known agents have found some to exhibit potency comparable to or exceeding that of clinical trial candidates, demonstrating the 1H-imidazol-1-yl moiety as a viable alternative for producing class III electrophysiological activity (Morgan et al., 1990).
Antimicrobial and Antifungal Activities
Compounds derived from N-(phenylsulfonyl)acetamide have shown significant antimicrobial and antifungal activities. These studies have synthesized and tested a range of derivatives, revealing the potential of these compounds in developing new antimicrobial agents. Their effectiveness against bacterial and fungal strains highlights the broad applicability of these compounds in addressing various infectious diseases (Babu et al., 2013).
Anticancer Agents
Investigations into the pro-apoptotic activities of certain derivatives have indicated their potential as anticancer agents. For example, specific indapamide derivatives have been evaluated for their effectiveness in inhibiting melanoma cell lines, with some compounds demonstrating significant growth inhibition. This research suggests the utility of these derivatives in developing new therapeutic strategies for cancer treatment (Yılmaz et al., 2015).
Catalytic Applications
Some derivatives have been explored for their catalytic efficiency in synthetic organic chemistry, such as facilitating one-pot synthesis of various heterocyclic compounds. The use of these compounds as homogeneous catalysts in aqueous media for synthesizing pyran, pyranopyrazole, and phthalazine derivatives showcases their versatility and alignment with green chemistry protocols (Khazaei et al., 2015).
Pharmacological Screening
Derivatives have also been subjected to various pharmacological screenings to assess their therapeutic potential. Studies have synthesized novel compounds and evaluated their biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant effects. These screenings have identified compounds with promising biological activities that could serve as leads for the development of new drugs (Patel & Kumar, 2009).
Properties
IUPAC Name |
N-(6-chloro-4-methyl-1,3-benzothiazol-2-yl)-2-[(4-methylphenyl)sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18ClN3O3S2/c1-13-7-9-16(10-8-13)31(28,29)26-18-6-4-3-5-17(18)21(27)25-22-24-20-14(2)11-15(23)12-19(20)30-22/h3-12,26H,1-2H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVJJZZRXTNZDLC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)NC2=CC=CC=C2C(=O)NC3=NC4=C(S3)C=C(C=C4C)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.